
Personal protective equipment for handling 3-
Bromodihydro-2H-pyran-4(3H)-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Bromodihydro-2H-pyran-4(3H)-

one

Cat. No.: B1291664 Get Quote

Essential Safety and Handling Guide for 3-
Bromodihydro-2H-pyran-4(3H)-one
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with 3-Bromodihydro-2H-pyran-4(3H)-one. Adherence to these

protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 3-Bromodihydro-2H-pyran-4(3H)-one

CAS Number: 98021-79-5

Physical Form: Solid[1]

Hazard Summary: 3-Bromodihydro-2H-pyran-4(3H)-one is a hazardous substance that

requires careful handling. The primary routes of exposure are inhalation, skin contact, and eye

contact.
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Hazard Statement GHS Classification Description

H315 Skin Irritation Category 2 Causes skin irritation.[1]

H319 Eye Irritation Category 2A
Causes serious eye irritation.

[1]

H335 Specific Target Organ Toxicity
May cause respiratory

irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:

Always handle 3-Bromodihydro-2H-pyran-4(3H)-one in a certified chemical fume hood to

minimize inhalation exposure.[2]

Ensure a safety shower and eyewash station are readily accessible.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles and a face shield.[2][3][4]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Inspect gloves for

any signs of degradation or puncture before use and dispose of them properly after handling.

[3][5]

Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[3][4]

Long pants and closed-toe shoes are mandatory.[3][4]

Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by a fume hood, a respirator may be necessary.[3]

3. Handling:

Avoid breathing dust or vapors.[1]

Prevent contact with skin and eyes.[1]
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Use non-sparking tools and ensure all equipment is properly grounded, especially if a

flammable solvent is used.[6][7]

Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated

area.[1][6][8]

4. In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[2] If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[2]

Ingestion: Wash out the mouth with water. Do not induce vomiting.[2] Seek immediate

medical attention.

Disposal Plan
1. Waste Collection:

Collect all waste containing 3-Bromodihydro-2H-pyran-4(3H)-one in a designated, properly

labeled, and sealed container for hazardous waste.

Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[6][9]

Follow all local, state, and federal regulations for the disposal of halogenated organic

compounds.

Contaminated lab supplies (e.g., gloves, weighing paper) should also be disposed of as

hazardous waste.
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Caption: Workflow for the safe handling of 3-Bromodihydro-2H-pyran-4(3H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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